Cas no 102096-98-0 (3,6,9,12,15,18,21,24,27,30-Decaoxabicyclo[30.3.1]hexatriaconta-1(36),32,34-triene, 36-bromo-)

• Product Name: 3,6,9,12,15,18,21,24,27,30-Decaoxabicyclo[30.3.1]hexatriaconta-1(36),32,34-triene, 36-bromo-
• CAS No: 102096-98-0
• MF: C₂₆H₄₃BrO₁₀
• MW: 595.517628908157
• CID: 1135087
• PubChem ID: 14222547
• Update Time: 2025-04-20

3,6,9,12,15,18,21,24,27,30-Decaoxabicyclo[30.3.1]hexatriaconta-1(36),32,34-triene, 36-bromo- Chemical and Physical Properties

Names and Identifiers

• 3,6,9,12,15,18,21,24,27,30-Decaoxabicyclo[30.3.1]hexatriaconta-1(36),32,34-triene, 36-bromo-
• 36-bromo-3,6,9,12,15,18,21,24,27,30-decaoxabicyclo[30.3.1]hexatriaconta-1(36),32,34-triene
• 12-Bromo-3,6,9,12,15,18,21,24,27,30-decaoxa-1(1,3)-benzenacyclohentriacontaphane
• 102096-98-0
• DTXSID70557596

• Inchi： 1S/C26H43BrO10/c27-26-24-2-1-3-25(26)23-37-21-19-35-17-15-33-13-11-31-9-7-29-5-4-28-6-8-30-10-12-32-14-16-34-18-20-36-22-24/h1-3H,4-23H2
• InChI Key： PVIHNMIRAYVQPU-UHFFFAOYSA-N
• SMILES： BrC1C2=CC=CC=1COCCOCCOCCOCCOCCOCCOCCOCCOCCOC2

Computed Properties

• Exact Mass: 594.20396g/mol
• Monoisotopic Mass: 594.20396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 37
• Rotatable Bond Count: 0
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 595.5g/mol
• XLogP3: 0.5
• Topological Polar Surface Area: 92.3Ų